N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C15H24N2O2S.ClH/c1-4-17-9-7-14(8-10-17)16-20(18,19)15-11-12(2)5-6-13(15)3;/h5-6,11,14,16H,4,7-10H2,1-3H3;1H
• InChI Key: ZABSELVFDVJBNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NS(=O)(=O)C2=C(C=CC(=C2)C)C.Cl
• Molecular Formula: C15H25ClN2O2S
• Molecular Weight: 332.9 g/mol

Description

N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride, also known as S32212, is a novel compound that has been studied for its potential application as a therapeutic agent. It belongs to the class of compounds called sulfonylureas, which are known to have hypoglycemic effects.

Mechanism of Action

The exact mechanism of action of N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride is not fully understood. However, it is believed to act by inhibiting the ATP-sensitive potassium (KATP) channels in pancreatic beta cells, leading to an increase in insulin secretion. It may also act on other ion channels in the brain, leading to its anticonvulsant and cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to have hypoglycemic effects in animal models of diabetes. It has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride in lab experiments is its specificity for KATP channels, which allows for the study of the role of these channels in insulin secretion. However, one limitation is that its effects may vary depending on the animal model used, which may affect the generalizability of the results.

Future Directions

There are several future directions for the study of N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride. One possible direction is to further investigate its potential use as a therapeutic agent for diabetes, epilepsy, and cognitive disorders. Another direction is to study its effects on other ion channels in the brain, which may lead to the development of new treatments for neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with N-(1-ethylpiperidin-4-yl) amine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(1-ethylpiperidin-4-yl)-2,5-dimethylbenzenesulfonamide;hydrochloride has been studied for its potential application as a therapeutic agent for various conditions such as diabetes, epilepsy, and cognitive disorders. In a study conducted on diabetic rats, this compound was found to have hypoglycemic effects and improved glucose tolerance. It has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, this compound has been studied for its potential use in treating cognitive disorders such as Alzheimer's disease.